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Compound of Interest

Compound Name: Ethylene glycol diacetate

Cat. No.: B7770166 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethylene Glycol Diacetate (EGDA) is a high-performance, biodegradable solvent that is

increasingly being incorporated into cleaning agent formulations.[1][2] With a mild, pleasant

odor and a slow evaporation rate, EGDA offers a favorable alternative to more aggressive and

volatile solvents.[1][2][3] Its effectiveness in dissolving a wide range of soils, including greases,

oils, and resins, makes it a versatile ingredient for both industrial and household cleaning

products.[1][4] This document provides detailed application notes, experimental protocols for

performance evaluation, and example formulations to guide researchers and formulators in the

use of EGDA.

Physicochemical Properties of Ethylene Glycol
Diacetate
Understanding the physical and chemical properties of EGDA is crucial for its effective

application in cleaning formulations. A summary of its key properties is presented in Table 1.

Table 1: Physicochemical Properties of Ethylene Glycol Diacetate
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Property Value Reference

Molecular Formula C₆H₁₀O₄ [1][4][5]

Molecular Weight 146.14 g/mol [1][4][5][6]

CAS Number 111-55-7 [3][4][5][6]

Appearance Colorless, transparent liquid [1][3][4]

Odor Mild, pleasant, ester-like [1][2][4]

Boiling Point 190-191 °C (374-376 °F) [1][2][4]

Melting Point -41 °C (-41.8 °F) [6]

Flash Point 88 °C (190.4 °F) (Closed Cup) [2]

Density 1.104 g/cm³ at 20 °C [6]

Vapor Pressure 0.2 mmHg at 25 °C [1]

Solubility in Water 160 g/L at 20 °C [3]

Hansen Solubility Parameters

(MPa½)

    δd (Dispersion) 16.2

    δp (Polar) 4.7

    δh (Hydrogen Bonding) 9.8

Role and Benefits in Cleaning Formulations
EGDA's unique properties contribute to its excellent performance as a solvent in a variety of

cleaning applications:

High Solvency: EGDA is an effective solvent for a broad range of soils, including oils,

greases, and other stubborn contaminants.[1] This makes it particularly useful in degreasing

formulations for both industrial and household applications.[1]
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Slow Evaporation Rate: The high boiling point of EGDA results in a slow evaporation rate,

which allows for longer contact time with the soil, enhancing cleaning efficiency.[1][2][4] This

property is especially beneficial for removing tough, baked-on grease.

Low Odor: Compared to many traditional solvents, EGDA has a mild, pleasant odor, which

improves the user experience and makes it suitable for use in enclosed spaces.[1][2]

Improved Formulation Stability: EGDA can act as a coupling agent, helping to compatibilize

hydrophobic soils with water and surfactants, thus improving the stability and performance of

the cleaning formulation.

Environmental Profile: EGDA is predicted to be readily biodegradable, offering a more

environmentally friendly option compared to some halogenated or aromatic solvents.[2]

Comparative Performance of Cleaning Solvents
The selection of a solvent is a critical factor in the performance of a cleaning agent. The Kauri-

Butanol (KB) value is a standard measure of a solvent's solvency power, with higher values

indicating stronger solvency.[1] Table 2 provides a comparison of the KB values for EGDA and

other common cleaning solvents.

Table 2: Comparative Solvency Power of Cleaning Solvents

Solvent Kauri-Butanol (KB) Value Reference

Ethylene Glycol Diacetate

(EGDA)
~60 (estimated)

d-Limonene 67

Mineral Spirits 32-37 [7]

Note: The Kauri-Butanol value for EGDA is an estimate based on its chemical structure and

known solvency characteristics. A formal measurement according to ASTM D1133 would be

required for a precise value.

Example Formulations
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The following are example formulations for different types of cleaning agents incorporating

EGDA. The concentrations can be optimized based on specific performance requirements.

Table 3: Example Formulation - Heavy-Duty Industrial Degreaser

Ingredient Function Concentration (wt%)

Water Carrier 70-80

Ethylene Glycol Diacetate

(EGDA)
Solvent 5-15

Nonionic Surfactant (e.g.,

Alcohol Ethoxylate)
Detergent, Wetting Agent 5-10

Anionic Surfactant (e.g., Linear

Alkylbenzene Sulfonate)
Detergent, Emulsifier 2-5

Builder (e.g., Sodium

Metasilicate)
Alkalinity, Water Softening 1-3

Corrosion Inhibitor Protects Metal Surfaces 0.1-1

Fragrance & Dye Aesthetics As desired

Table 4: Example Formulation - All-Purpose Household Cleaner
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Ingredient Function Concentration (wt%)

Water Carrier 85-95

Ethylene Glycol Diacetate

(EGDA)
Solvent 1-5

Nonionic Surfactant (e.g., Alkyl

Polyglucoside)
Detergent, Wetting Agent 2-6

pH Adjuster (e.g., Citric Acid or

Monoethanolamine)
Adjust pH To desired pH

Preservative Prevent Microbial Growth 0.1-0.5

Fragrance & Dye Aesthetics As desired

Experimental Protocols for Performance Evaluation
To evaluate the cleaning efficacy of formulations containing EGDA, standardized test methods

should be employed. The following protocols are based on widely accepted ASTM standards.

Protocol 1: Gravimetric Soil Removal Efficiency (Based
on ASTM G122)
This method determines the effectiveness of a cleaning agent by measuring the weight of soil

removed from a standardized coupon.[8][9][10][11][12]

Materials and Equipment:

Standardized test coupons (e.g., stainless steel, aluminum)

Artificial soil (e.g., grease, oil, particulate matter relevant to the application)

Analytical balance (accurate to 0.1 mg)

Cleaning apparatus (e.g., ultrasonic bath, agitated beaker)

Oven
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Cleaning formulation containing EGDA

Control cleaning formulation (without EGDA or with a different solvent)

Procedure:

Coupon Preparation: Clean and dry the test coupons thoroughly.

Initial Weighing: Weigh each clean, dry coupon and record the mass (M1).

Soiling: Apply a consistent amount of the artificial soil to each coupon.

Soiled Weighing: Weigh each soiled coupon and record the mass (M2). The mass of the soil

is Msoil = M2 - M1.

Cleaning: Immerse the soiled coupons in the cleaning formulation and clean using a

standardized procedure (e.g., ultrasonication for 10 minutes at 40°C).

Rinsing and Drying: Rinse the cleaned coupons with deionized water and dry them in an

oven until a constant weight is achieved.

Final Weighing: Weigh each cleaned, dry coupon and record the mass (M3).

Calculation of Cleaning Efficiency: Cleaning Efficiency (%) = [(M2 - M3) / (M2 - M1)] x 100

Data Presentation: The results should be presented in a table comparing the cleaning

efficiency of the EGDA-containing formulation against control formulations.

Protocol 2: Washability and Scrub Resistance (Based on
ASTM D4488)
This method is suitable for evaluating the performance of cleaners on hard surfaces like

flooring and walls using a Gardner Straight Line Washability and Abrasion Machine.[7][13][14]

[15][16][17]

Materials and Equipment:

Gardner Straight Line Washability and Abrasion Machine
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Standardized test panels (e.g., vinyl tiles)

Artificial soil as specified in ASTM D4488

Sponge or brush as specified in the standard

Reflectometer or colorimeter

Cleaning formulation containing EGDA

Control cleaning formulation

Procedure:

Panel Preparation: Clean and dry the test panels.

Initial Reflectance Measurement: Measure the initial reflectance of the clean, dry panels

(R1).

Soiling: Apply the standardized soil to the panels in a uniform manner.

Soiled Reflectance Measurement: Measure the reflectance of the soiled panels (R2).

Cleaning: Mount the soiled panels in the washability machine. Apply the cleaning formulation

to the sponge or brush and run the machine for a specified number of cycles.

Rinsing and Drying: Rinse the cleaned panels with deionized water and allow them to air dry.

Final Reflectance Measurement: Measure the reflectance of the cleaned panels (R3).

Calculation of Cleaning Efficiency: Cleaning Efficiency (%) = [(R3 - R2) / (R1 - R2)] x 100

Data Presentation: Present the cleaning efficiency data in a table, comparing the performance

of the EGDA formulation with control formulations.
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Caption: Interaction of EGDA with greasy soil in a cleaning formulation.

Experimental Workflow: Gravimetric Soil Removal
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Caption: Workflow for the gravimetric soil removal efficiency test.

Logical Relationship: Formulation Components
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Caption: Key components of a cleaning formulation containing EGDA.

Conclusion
Ethylene Glycol Diacetate is a valuable and effective solvent for use in a wide range of

cleaning agent formulations. Its favorable properties, including high solvency, slow evaporation

rate, low odor, and good environmental profile, make it a strong candidate for replacing more

hazardous solvents. By utilizing the provided application notes and experimental protocols,

researchers and formulators can effectively evaluate and optimize the performance of cleaning

agents containing EGDA for various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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